Cas no 2227890-73-3 ((2R)-1-(3-bromo-4-chlorophenyl)propan-2-ol)

• Product Name: (2R)-1-(3-bromo-4-chlorophenyl)propan-2-ol
• CAS No: 2227890-73-3
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• CID: 6351315
• PubChem ID: 165643334
• Update Time: 2025-05-26

(2R)-1-(3-bromo-4-chlorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-bromo-4-chlorophenyl)propan-2-ol
• 2227890-73-3
• EN300-1926243

• Inchi： 1S/C9H10BrClO/c1-6(12)4-7-2-3-9(11)8(10)5-7/h2-3,5-6,12H,4H2,1H3/t6-/m1/s1
• InChI Key： MJSVSWCJIBKZON-ZCFIWIBFSA-N
• SMILES： BrC1=C(C=CC(=C1)C[C@@H](C)O)Cl

Computed Properties

• Exact Mass: 247.96036g/mol
• Monoisotopic Mass: 247.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-1-(3-bromo-4-chlorophenyl)propan-2-ol

Introduction to (2R)-1-(3-bromo-4-chlorophenyl)propan-2-ol (CAS No. 2227890-73-3)

(2R)-1-(3-bromo-4-chlorophenyl)propan-2-ol, with the CAS number 2227890-73-3, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine and chlorine substituent on the aromatic ring and a chiral center at the propan-2-ol moiety. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of (2R)-1-(3-bromo-4-chlorophenyl)propan-2-ol is particularly noteworthy for its potential in asymmetric synthesis. The presence of the chiral center allows for the selective synthesis of enantiomerically pure compounds, which is crucial in pharmaceutical applications where enantiomeric purity can significantly affect the efficacy and safety of a drug. Recent studies have highlighted the importance of chiral intermediates in the development of novel therapeutics, particularly in areas such as cancer treatment and neurodegenerative diseases.

In terms of its physical and chemical properties, (2R)-1-(3-bromo-4-chlorophenyl)propan-2-ol is a colorless to pale yellow liquid with a molecular weight of 256.59 g/mol. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, making it versatile for use in various synthetic reactions. The compound's stability under different conditions has been extensively studied, and it has been found to be stable under standard laboratory conditions, although care should be taken to avoid exposure to strong acids or bases.

One of the key applications of (2R)-1-(3-bromo-4-chlorophenyl)propan-2-ol is in the synthesis of small molecule inhibitors targeting specific enzymes or receptors. For example, recent research has focused on its use as an intermediate in the development of inhibitors for kinases, which are important targets in cancer therapy. The ability to selectively modify the structure of this compound allows for fine-tuning of its biological activity, making it a valuable tool in drug discovery.

Beyond its role as a synthetic intermediate, (2R)-1-(3-bromo-4-chlorophenyl)propan-2-ol has also shown promise in preclinical studies for its potential therapeutic effects. Studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, which could be beneficial in treating conditions such as arthritis and cardiovascular diseases. Additionally, preliminary data suggest that certain derivatives may have neuroprotective effects, making them potential candidates for treating neurodegenerative disorders like Alzheimer's disease.

The safety profile of (2R)-1-(3-bromo-4-chlorophenyl)propan-2-ol has been evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, (2R)-1-(3-bromo-4-chlorophenyl)propan-2-ol (CAS No. 2227890-73-3) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features and chiral center make it an ideal candidate for the synthesis of enantiomerically pure compounds, which are essential in modern drug discovery. As research continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, further cementing its importance in the field of medicinal chemistry.